Cas no 55764-22-2 (S-(2,5-Dimethyl-3-furyl) thioacetate)
55764-22-2 structure
Product Name:S-(2,5-Dimethyl-3-furyl) thioacetate
CAS No:55764-22-2
MF:C8H10O2S
MW:170.228801250458
CID:56841
Update Time:2026-05-14
S-(2,5-Dimethyl-3-furyl) thioacetate Chemical and Physical Properties
Names and Identifiers
-
- S-(2,5-Dimethyl-3-furyl) thioacetate
- S-(2,5-dimethylfuran-3-yl) ethanethioate
- Ethanethioic acid, S-(2,5-dimethyl-3-furanyl) ester
- S-(2,5-Dimethyl-3-furyl) ethanethioate
- 3-(Acetylthio)-2,5-dimethylfuran
-
- Inchi: 1S/C8H10O2S/c1-5-4-8(6(2)10-5)11-7(3)9/h4H,1-3H3
- InChI Key: LULNJORVPBVGRB-UHFFFAOYSA-N
- SMILES: C(SC1C=C(C)OC=1C)(=O)C
Computed Properties
- Exact Mass: 170.0402
- Monoisotopic Mass: 170.04015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.5
Experimental Properties
- Density: 1.14
- Boiling Point: 228.7°Cat760mmHg
- Flash Point: 92.1°C
- Refractive Index: 1.53
- PSA: 30.21
- FEMA: 4034
S-(2,5-Dimethyl-3-furyl) thioacetate Related Literature
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1. An analysis of substituent effects on 1H and 13C NMR parameters of substituted furans. Linear free energy relationships and PM3 semiempirical calculationsCarlos Alvarez-Ibarra,María L. Quiroga-Feijóo,Emilio Toledano J. Chem. Soc. Perkin Trans. 2 1998 679
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